Cas no 367-83-9 (2-Fluoro-5-methoxybenzoic acid)

• Product Name: 2-Fluoro-5-methoxybenzoic acid
• CAS No: 367-83-9
• MF: C₈H₇FO₃
• MW: 170.137786149979
• MDL: MFCD00272566
• CID: 304192
• PubChem ID: 2774543
• Update Time: 2025-10-28

2-Fluoro-5-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-5-methoxybenzoic acid
• Benzoic acid,2-fluoro-5-methoxy-
• 6-Fluoro-3-methoxybenzoic acid
• 2-fluoro-5-methoxy-benzoic Acid
• Benzoic acid, 2-fluoro-5-methoxy-
• PubChem4966
• RARECHEM AL BO 0748
• REDSLTKMNCCQBC-UHFFFAOYSA-N
• 2-fluoro-5-(methyloxy)benzoic acid
• SBB064418
• STL556827
• BBL103018
• CM12746
• AS02497
• VZ34681
• SY106763
• SC
• AC-3970
• CK2244
• F8881-2461
• A20020
• 2-Fluoro-5-methoxybenzoicacid
• 2-fluoro-5-methoxybenzoic acid, AldrichCPR
• MFCD00272566
• PS-8706
• FT-0651849
• EN300-97683
• DTXSID50379091
• SCHEMBL395640
• CS-W008479
• 367-83-9
• AKOS006228396
• DB-031109

• MDL： MFCD00272566
• Inchi： 1S/C8H7FO3/c1-12-5-2-3-7(9)6(4-5)8(10)11/h2-4H,1H3,(H,10,11)
• InChI Key： REDSLTKMNCCQBC-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=C1C(=O)O)OC

Computed Properties

• Exact Mass: 170.03800
• Monoisotopic Mass: 170.03792224g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 46.5

Experimental Properties

• Density: 1.307
• Melting Point: 150-152 ºC
• Boiling Point: 302.7°C at 760 mmHg
• PSA: 46.53000
• LogP: 1.53250

2-Fluoro-5-methoxybenzoic acid Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazard Category Code： 36/37/38-22
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Storage Condition：Sealed in dry,Room Temperature
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives

Additional information on 2-Fluoro-5-methoxybenzoic acid

2-Fluoro-5-methoxybenzoic Acid (CAS 367-83-9): Properties, Applications, and Market Insights

2-Fluoro-5-methoxybenzoic acid (CAS 367-83-9) is a fluorinated aromatic carboxylic acid derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its fluoro and methoxy functional groups, has garnered attention due to its unique chemical properties and versatility in organic synthesis. Below, we explore its structural features, synthesis methods, industrial applications, and emerging trends in research.

The molecular structure of 2-fluoro-5-methoxybenzoic acid consists of a benzoic acid backbone substituted with a fluorine atom at the 2-position and a methoxy group at the 5-position. This arrangement enhances its reactivity, making it a valuable intermediate in the synthesis of bioactive molecules. Researchers often utilize this compound in the development of drug candidates, particularly in the fields of anti-inflammatory and central nervous system (CNS) therapeutics.

One of the most searched questions regarding 2-fluoro-5-methoxybenzoic acid is its role in medicinal chemistry. Recent studies highlight its potential as a building block for small-molecule inhibitors targeting enzymes involved in metabolic disorders. Additionally, its fluorine moiety improves metabolic stability, a critical factor in drug design. This aligns with the growing demand for fluorinated pharmaceuticals, a trending topic in the pharmaceutical industry.

From a synthetic perspective, 2-fluoro-5-methoxybenzoic acid can be prepared via electrophilic aromatic substitution or cross-coupling reactions. Its carboxylic acid group allows for further derivatization, enabling the creation of esters, amides, and other functionalized compounds. This adaptability makes it a preferred choice for high-throughput screening in drug discovery programs.

Beyond pharmaceuticals, 2-fluoro-5-methoxybenzoic acid finds applications in agrochemicals. Its incorporation into herbicide and pesticide formulations enhances their efficacy while minimizing environmental impact. This aligns with the increasing focus on sustainable agriculture, a hot topic among researchers and policymakers.

The market for fluorinated benzoic acid derivatives is expanding, driven by advancements in precision medicine and green chemistry. Analysts project steady growth for CAS 367-83-9, particularly in Asia-Pacific regions, where pharmaceutical innovation is accelerating. Companies specializing in fine chemicals are scaling up production to meet rising demand.

In summary, 2-fluoro-5-methoxybenzoic acid (CAS 367-83-9) is a multifaceted compound with broad utility in life sciences. Its structural features, synthetic accessibility, and alignment with industry trends position it as a key player in modern chemical research. For researchers seeking high-purity fluorinated intermediates, this compound offers a reliable solution with proven performance.